Cas no 88021-18-5 ( )

  structure
  structure
Product Name: 
CAS No:88021-18-5
MF:C24H28ClN3O4S
MW:490.014823913574
CID:992915
PubChem ID:6436057
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • Compazine maleate
    • (Z)-but-2-enedioic acid;2-chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine
    • Phenothiazine, 2-chloro-10-(3-(4-methyl-1-piperazinyl)propyl)-, maleate
    • CHEMBL1200587
    • NCGC00180941-01
    • 10H-Phenothiazine, (2Z)-2-butenedioate (1:2)
    • Prochlorperazine maleate
    • MLS001423948
    • 3450-05-3
    • HMS2051A11
    • NSC-748866
    • NSC-167375
    • NSC167375
    • NSC748866
    • CPD000466275
    • NC00033
    • Buccastem
    • MLS000758219
    • 10H-Phenothiazine, 2-chloro-10-[3-(4-methyl-1-piperazinyl)propyl- [CAS]
    • BIS((2Z)-BUT-2-ENEDIOIC ACID); 2-CHLORO-10-[3-(4-METHYLPIPERAZIN-1-YL)PROPYL]-10H-PHENOTHIAZINE
    • CCG-100783
    • 88021-18-5
    • SMR000466275
    • SCHEMBL1806022
    • ZYSCHNVPUOSLNC-BTJKTKAUSA-N
    •  
    • Inchi: 1S/C20H24ClN3S.C4H4O4/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)25-20-8-7-16(21)15-18(20)24;5-3(6)1-2-4(7)8/h2-3,5-8,15H,4,9-14H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
    • InChI Key: ZYSCHNVPUOSLNC-BTJKTKAUSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN1CCN(C)CC1.OC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 489.1489053g/mol
  • Monoisotopic Mass: 489.1489053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 548
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110Ų
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